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Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B602808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical nature of
Sequosempervirin D, a norlignan compound isolated from the coastal redwood, Sequoia
sempervirens. This document details its chemical structure, physicochemical properties, and
the experimental methodologies employed for its characterization, offering a valuable resource
for researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Sequosempervirin D belongs to the class of norlignans, a group of phenolic compounds
characterized by a C17 skeleton. The definitive structure of Sequosempervirin D was
elucidated through a combination of spectroscopic techniques, primarily high-resolution mass
spectrometry (HR-MS) and advanced nuclear magnetic resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Data for Sequosempervirin D

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b602808?utm_src=pdf-interest
https://www.benchchem.com/product/b602808?utm_src=pdf-body
https://www.benchchem.com/product/b602808?utm_src=pdf-body
https://www.benchchem.com/product/b602808?utm_src=pdf-body
https://www.benchchem.com/product/b602808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value
Molecular Formula C17H180s5
Molecular Weight 302.32 g/mol

Data unavailable in abstract. Full paper access
1H NMR _

required.

Data unavailable in abstract. Full paper access
13C NMR _

required.

Data confirming molecular formula would be
HR-MS

present in the full publication.

Note: Specific NMR and HR-MS data are typically found within the full scientific publication and
are not available in the abstract.

Experimental Protocols

The isolation and structural elucidation of Sequosempervirin D involved a series of meticulous
experimental procedures, as outlined in the primary literature.

Isolation and Purification

The process of obtaining pure Sequosempervirin D from the branches and leaves of Sequoia

sempervirens is a multi-step process.
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Extraction

Plant Material (Branches and Leaves of Sequoia sempervirens)

'

Solvent Extraction (e.g., with acetone or methanol)

'

Crude Extract

Purififation

Initial Chromatographic Separation (e.g., Column Chromatography)

'

Fractions

'

Further Chromatographic Purification (e.g., HPLC)

'

Pure Sequosempervirin D

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Sequosempervirin D.

Structure Elucidation
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The determination of the precise atomic arrangement of Sequosempervirin D relied on a suite
of modern spectroscopic techniques.

Spectroscopic Analysis Data Interpretation

Click to download full resolution via product page

Figure 2: Logical workflow for the structure elucidation of Sequosempervirin D.

Potential Biological Significance

While the specific biological activities of Sequosempervirin D are not detailed in the initial
abstract, the study from which it was identified notes that other norlignans from Sequoia
sempervirens exhibit interesting biological properties. For instance, the acetone extract of the
plant material was found to be antifungal against Candida glabrata, and both acetone and
methanol extracts inhibited the proteolytic activity of cathepsin B.[1] Further research is
warranted to determine if Sequosempervirin D contributes to these observed activities or
possesses other unique therapeutic potentials.

Conclusion

Sequosempervirin D, a norlignan from Sequoia sempervirens, represents another addition to
the rich chemical diversity of this iconic tree species. Its structural elucidation, achieved through
rigorous spectroscopic analysis, provides a foundation for future investigations into its
biosynthetic pathways and potential pharmacological applications. This guide serves as a
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foundational resource for scientists interested in the further study of this and related natural
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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